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Compound of Interest

Compound Name: Methyl cyclopentanecarboxylate

Cat. No.: B1359776

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl cyclopentanecarboxylate is an organic compound with a cyclopentane ring and a
carboxylate ester functional group.[1] It is a colorless liquid with a pleasant odor, recognized for
its utility as a versatile intermediate in organic synthesis.[1] In the realms of pharmaceutical
research and drug development, this compound and its structural motifs are of growing interest
due to their potential biological activities, including anti-inflammatory and anticancer properties.
This guide provides a comprehensive overview of methyl cyclopentanecarboxylate, including
its synonyms and identifiers, physicochemical properties, experimental protocols for its
synthesis, and insights into its potential mechanisms of action for therapeutic applications.

Synonyms and Identifiers

Proper identification of chemical compounds is crucial for research and regulatory purposes.
Methyl cyclopentanecarboxylate is known by several names and is registered under various
chemical identifiers.
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Identifier Type Value

IUPAC Name methyl cyclopentanecarboxylate[2]
CAS Number 4630-80-2[2]

Molecular Formula C7H1202[2]

Molecular Weight 128.17 g/mol [2]

InChl Key IIHIJFISXPDTNO-UHFFFAOYSA-N[2]
SMILES COC(=0)C1cccCl?]

Cyclopentanecarboxylic acid, methyl ester; 1-
Synonyms (Methoxycarbonyl)cyclopentane; Methyl
cyclopentane carboxylate; NSC 87553[1][2][3]

Physicochemical and Spectroscopic Data

A summary of the key physical, chemical, and spectroscopic properties of methyl
cyclopentanecarboxylate is presented below. This data is essential for its handling,
characterization, and use in experimental settings.
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Property Value Reference

Colorless to almost colorless

Appearance clear liquid [4]
Boiling Point 81-82 °C at 5 mmHg [4]
Density 1.014 g/cm3 [4]
Refractive Index 1.4360 (4]
Flash Point 81-82 °C/5mm [4]
Solubility Difficult to mix with water [4]
LogP 1.350 [2]

5 3.67 (s, 3H), 2.75 (p, J=7.9

1H NMR (CDCls
( ) Hz, 1H), 1.90-1.50 (m, 8H)

13C NMR (CDCIs) 5 176.8,51.4,43.3,29.1, 25.8
2950, 2870, 1735 (C=0),
IR (cm™1)
1440, 1170 (C-O)
m/z 128 (M+), 97, 87, 69, 59,
Mass Spectrum (EI) [3]

41

Experimental Protocols

Synthesis of Methyl Cyclopentanecarboxylate via
Favorskii Rearrangement

This protocol describes the synthesis of methyl cyclopentanecarboxylate from 2-
chlorocyclohexanone through a Favorskii rearrangement.

Materials:
e 2-chlorocyclohexanone

¢ Sodium methoxide
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Anhydrous ether

5% Hydrochloric acid

5% Aqueous sodium bicarbonate solution

Saturated sodium chloride solution

Magnesium sulfate

Procedure:

Prepare a suspension of sodium methoxide (1.07 moles) in anhydrous ether (330 ml) in a
flask equipped with a stirrer.

Slowly add a solution of 2-chlorocyclohexanone (1 mole) diluted with anhydrous ether (30
ml) to the stirred suspension over approximately 40 minutes, controlling the exothermic
reaction.

After the addition is complete, heat the mixture under reflux for 2 hours.
Cool the mixture and add water to dissolve the salts.
Separate the ethereal layer and extract the aqueous layer with two portions of ether.

Combine the ethereal solutions and wash successively with 5% hydrochloric acid, 5%
agueous sodium bicarbonate solution, and saturated sodium chloride solution.

Dry the ether solution over magnesium sulfate, filter, and remove the ether by distillation.

Distill the crude ester under reduced pressure (70-73°/48 mm) to yield pure methyl
cyclopentanecarboxylate.[5]

Synthesis via Fischer Esterification

This protocol details the synthesis of methyl cyclopentanecarboxylate from

cyclopentanecarboxylic acid using Fischer esterification.

Materials:
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o Cyclopentanecarboxylic acid

e Anhydrous methanol

o Concentrated sulfuric acid

o Diethyl ether

o Saturated sodium bicarbonate solution

e Brine

e Anhydrous magnesium sulfate or sodium sulfate
Procedure:

e In a dry round-bottom flask, dissolve cyclopentanecarboxylic acid (1.0 eq) in an excess of
anhydrous methanol (10-20 eq).

» Carefully add a catalytic amount of concentrated sulfuric acid (0.1-0.2 eq) to the solution
while stirring.

e Attach a reflux condenser and heat the mixture to a gentle reflux for 2-4 hours. Monitor the
reaction progress using thin-layer chromatography (TLC).

o After completion, cool the mixture to room temperature and pour it into a separatory funnel
containing water.

o Extract the aqueous layer three times with diethyl ether.

o Combine the organic extracts and wash sequentially with water, saturated sodium
bicarbonate solution, and brine.

» Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and
remove the solvent under reduced pressure using a rotary evaporator to obtain the crude
product.

» Purify the crude product by distillation to yield pure methyl cyclopentanecarboxylate.[6]
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Visualization of Synthesis and Potential Signaling

Pathways
Experimental Workflow for Synthesis
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Experimental Workflow for Fischer Esterification
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Fischer Esterification Workflow
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Proposed Anti-Inflammatory and Anticancer Signaling
Pathways

While direct evidence for the specific signaling pathways modulated by methyl
cyclopentanecarboxylate is limited, studies on structurally related cyclopentane derivatives
suggest potential mechanisms of action. The following diagram illustrates a hypothetical model
of how methyl cyclopentanecarboxylate or its active metabolites might exert anti-
inflammatory and anticancer effects based on findings for similar compounds.

It has been reported that some cyclopentane derivatives can suppress the NF-kB signaling
cascade, a key regulator of inflammation.[2] Furthermore, certain cyclopentanecarboxylate-
substituted compounds have been shown to inhibit the Akt phosphorylation pathway, which is
crucial for cancer cell survival and proliferation.[3]
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Proposed Signaling Pathways for Cyclopentane Derivatives
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Hypothetical MOA for Cyclopentane Derivatives
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Applications in Drug Development

Methyl cyclopentanecarboxylate serves as a valuable building block in the synthesis of more
complex molecules with therapeutic potential. Its structural motif is found in compounds being
investigated for various pharmacological activities.

» Anti-Inflammatory Agents: As suggested by the proposed mechanism, cyclopentane
derivatives are being explored for their ability to modulate inflammatory pathways, making
them potential candidates for the treatment of inflammatory diseases.[2]

e Anticancer Therapeutics: The inhibition of the Akt signaling pathway by related compounds
points to the potential for developing cyclopentanecarboxylate-based anticancer drugs.[3]

e Pain Management: Recent research has identified cyclopentane carboxylic acid derivatives
as potent and selective inhibitors of the NaV1.7 sodium channel, a key target for the
development of novel analgesics.[1]

o Serine Protease Inhibitors: Some sources suggest that methyl cyclopentane carboxylate
may act as a serine protease inhibitor, a class of enzymes involved in numerous
physiological and pathological processes.

Safety and Handling

Methyl cyclopentanecarboxylate is a flammable liquid and should be handled with
appropriate safety precautions.

e General Handling: Use in a well-ventilated area and wear personal protective equipment,
including gloves, safety glasses, and a lab coat. Avoid contact with skin, eyes, and clothing.

» Fire Safety: Keep away from open flames, hot surfaces, and sources of ignition. Use non-
sparking tools and take precautionary measures against static discharges.

o Storage: Store in a tightly closed container in a dry and well-ventilated place. Keep cool.

» First Aid: In case of contact with eyes, rinse immediately with plenty of water. If on skin, wash
off with soap and plenty of water. If inhaled, move to fresh air. If swallowed, do not induce
vomiting and seek immediate medical attention.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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